1-(4-Chlorophenyl)-2-phenoxyethanamine;hydrochloride

• IUPAC Name: 1-(4-chlorophenyl)-2-phenoxyethanamine;hydrochloride
• InChI: InChI=1S/C14H14ClNO.ClH/c15-12-8-6-11(7-9-12)14(16)10-17-13-4-2-1-3-5-13;/h1-9,14H,10,16H2;1H
• InChI Key: YPSPKXDUXAONBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(C2=CC=C(C=C2)Cl)N.Cl
• Molecular Formula: C14H15Cl2NO
• Molecular Weight: 284.2 g/mol

Description

1-(4-Chlorophenyl)-2-phenoxyethanamine;hydrochloride, also known as Chlorphentermine, is a chemical compound that is classified as a sympathomimetic amine. It is a derivative of amphetamine and has been used as an appetite suppressant in the past. However, due to its potential for abuse and dependence, it is no longer used for this purpose. Instead, Chlorphentermine is primarily used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic uses.

Scientific Research Applications

Reaction and Synthesis

1-(4-Chlorophenyl)-2-phenoxyethanamine hydrochloride has been involved in various synthetic reactions. For instance, cyclopropenone oximes, including compounds with structural similarities to 1-(4-Chlorophenyl)-2-phenoxyethanamine hydrochloride, have been synthesized and have shown potential in forming 1:2 addition products like 4,6-diazaspiro[2.3]hexenones (Yoshida et al., 1988).

Metabolite Identification

The compound has been studied for its metabolites in human urine. Chlorphenoxamine, which shares a similar structure, was found to metabolize into various compounds, providing insights into the metabolic pathways and potential applications of 1-(4-Chlorophenyl)-2-phenoxyethanamine hydrochloride (Goenechea et al., 1987).

Environmental Analysis

In environmental studies, methods have been developed for detecting compounds like 4-chlorophenol, which is structurally related to 1-(4-Chlorophenyl)-2-phenoxyethanamine hydrochloride. These methods, such as liquid chromatography-mass spectrometry, could be applicable for the analysis of environmental samples containing 1-(4-Chlorophenyl)-2-phenoxyethanamine hydrochloride (Alonso et al., 1998).

Chemical Properties and Behavior

Studies have been conducted to understand the chemical properties and behavior of compounds similar to 1-(4-Chlorophenyl)-2-phenoxyethanamine hydrochloride. For instance, the degradation of 4-chlorophenol using catalyzed peroxymonosulfate, which might be relevant for understanding the degradation pathways of 1-(4-Chlorophenyl)-2-phenoxyethanamine hydrochloride, has been explored (Eslami et al., 2018).

Photolysis and Transformation

The photolysis and transformation of chlorophenols, including compounds similar to 1-(4-Chlorophenyl)-2-phenoxyethanamine hydrochloride, in various environmental conditions have been studied, providing insights into the environmental fate of such compounds (Klánová et al., 2003).

Adsorption and Removal

Research has been conducted on the adsorption and removal of chlorophenols from the environment, which is relevant for understanding the environmental impact and removal strategies for compounds like 1-(4-Chlorophenyl)-2-phenoxyethanamine hydrochloride (Liu et al., 2010).